Cas no 1072952-07-8 ((3-(Ethylsulfinyl)phenyl)boronic acid)

• Product Name: (3-(Ethylsulfinyl)phenyl)boronic acid
• CAS No: 1072952-07-8
• MF: C₈H₁₁BO₃S
• MW: 198.047141313553
• MDL: MFCD03092933
• CID: 839999
• PubChem ID: 44754746
• Update Time: 2025-06-28

(3-(Ethylsulfinyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Ethylsulfinyl)phenyl)boronic acid
• 3-Ethylsulfinylphenylboronic acid
• (3-ethylsulfinylphenyl)boronic acid
• CS-0176056
• BS-22490
• 3-(ETHANESULFINYL)PHENYLBORONIC ACID
• XSB95207
• DB-315427
• 1072952-07-8
• (3-(Ethylsulfinyl)phenyl)boronicacid
• MFCD03092933
• F87322
• AB13172
• 3-ethylsulfinylphenylboronic acid, AldrichCPR
• AKOS006279144
• [3-(ETHANESULFINYL)PHENYL]BORONIC ACID
• DTXSID90660495
• SCHEMBL14121173

• MDL： MFCD03092933
• Inchi： 1S/C8H11BO3S/c1-2-13(12)8-5-3-4-7(6-8)9(10)11/h3-6,10-11H,2H2,1H3
• InChI Key： DHBFKULBTXMUOK-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 198.05200
• Monoisotopic Mass: 198.0521955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• PSA: 76.74000
• LogP: 0.35960

(3-(Ethylsulfinyl)phenyl)boronic acid Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：Sealed in dry,2-8°C

Additional information on (3-(Ethylsulfinyl)phenyl)boronic acid

(3-(Ethylsulfinyl)phenyl)boronic acid (CAS No. 1072952-07-8): An Overview and Recent Advances in Chemical Biology and Medicinal Chemistry

(3-(Ethylsulfinyl)phenyl)boronic acid (CAS No. 1072952-07-8) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique boronic acid and ethylsulfinyl functionalities, has shown promise in various applications, including as a building block for synthetic chemistry, a reagent in organic synthesis, and a potential therapeutic agent.

The chemical structure of (3-(Ethylsulfinyl)phenyl)boronic acid is defined by a phenyl ring substituted with an ethylsulfinyl group at the 3-position and a boronic acid moiety. The presence of these functional groups imparts distinct chemical properties that make it an attractive candidate for a wide range of chemical reactions and biological studies. The boronic acid group, in particular, is known for its ability to form stable complexes with diols and other multidentate ligands, which is crucial for its use in bioconjugation and drug delivery systems.

Recent research has highlighted the potential of (3-(Ethylsulfinyl)phenyl)boronic acid in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a scaffold for the synthesis of boron-containing drugs with improved pharmacological properties. The ethylsulfinyl group, on the other hand, provides additional reactivity and selectivity, making it a valuable tool in the design of targeted therapies.

In the context of chemical biology, (3-(Ethylsulfinyl)phenyl)boronic acid has been utilized as a probe to study protein-protein interactions and enzyme inhibition. Its ability to form reversible covalent bonds with specific amino acids, such as cysteine residues, allows researchers to selectively label and isolate target proteins. This property has been leveraged in high-throughput screening assays to identify potential drug candidates and to elucidate the mechanisms of action of known bioactive molecules.

Moreover, the compound's unique structure has been explored in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The boronic acid group in (3-(Ethylsulfinyl)phenyl)boronic acid can be designed to undergo selective activation under specific physiological conditions, thereby enhancing the therapeutic index and reducing side effects. This approach has shown promise in cancer therapy, where targeted drug delivery is crucial for minimizing toxicity to healthy tissues.

The synthetic versatility of (3-(Ethylsulfinyl)phenyl)boronic acid has also been exploited in the synthesis of complex organic molecules. Its reactivity with various functional groups makes it an excellent starting material for multi-step synthetic routes. For instance, it can be used as a coupling partner in Suzuki-Miyaura cross-coupling reactions to construct carbon-carbon bonds efficiently. This reaction is widely used in the pharmaceutical industry for the synthesis of active pharmaceutical ingredients (APIs).

In addition to its applications in drug discovery and development, (3-(Ethylsulfinyl)phenyl)boronic acid has found use in materials science. Its ability to form stable complexes with metal ions has led to its incorporation into metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and sensing technologies. The tunable properties of MOFs derived from this compound make them attractive candidates for various industrial processes.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have shown that (3-(Ethylsulfinyl)phenyl)boronic acid exhibits low toxicity and biodegradability under environmentally relevant conditions. This makes it a more sustainable choice compared to other boron-containing compounds that may pose environmental risks.

In conclusion, (3-(Ethylsulfinyl)phenyl)boronic acid (CAS No. 1072952-07-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties make it an invaluable tool in synthetic chemistry, drug discovery, chemical biology, and materials science. As research continues to uncover new applications and optimize its use, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex biological systems.